1-(4-Chlorophenyl)-1-(4-methoxyphenyl)methylamine hydrochloride

Specification

• CAS No.: 856355-54-9
• Molecular Formula: C14H15Cl2NO
• Molecular Weight: 284.2 g/mol
• IUPAC Name: (4-chlorophenyl)-(4-methoxyphenyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C14H14ClNO.ClH/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10;/h2-9,14H,16H2,1H3;1H
• Standard InChI Key: ABWUVHRFPCYUGI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)N.Cl
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)N.Cl

Introduction

Chemical Properties and Structure

Structural Characteristics

1-(4-Chlorophenyl)-1-(4-methoxyphenyl)methylamine hydrochloride features a central carbon atom bonded to two aromatic rings with contrasting electronic properties: a 4-chlorophenyl group and a 4-methoxyphenyl group. The central carbon also bears an amino group, and the compound exists as a hydrochloride salt.

The key structural features include:

• A 4-chlorophenyl group with an electron-withdrawing chlorine atom at the para position

• A 4-methoxyphenyl group with an electron-donating methoxy group at the para position

• A central methanamine functionality that serves as a potential reaction site

• A hydrochloride counterion formed through protonation of the amine group

Table 1 summarizes the key structural information for this compound.

Table 1: Structural Information of 1-(4-Chlorophenyl)-1-(4-methoxyphenyl)methylamine hydrochloride

Property	Value
IUPAC Name	(4-chlorophenyl)-(4-methoxyphenyl)methanamine;hydrochloride
CAS Number	856355-54-9
Molecular Formula	C14H15Cl2NO
Molecular Weight	284.2 g/mol
InChI	InChI=1S/C14H14ClNO.ClH/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10;/h2-9,14H,16H2,1H3;1H
InChIKey	ABWUVHRFPCYUGI-UHFFFAOYSA-N
SMILES	COC1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)N.Cl

The balanced electronic distribution resulting from the opposing electronic effects of the chloro and methoxy substituents contributes to the compound's chemical properties and reactivity patterns. Additionally, the central carbon atom is potentially stereogenic, which could be significant for applications requiring stereochemical control.

Research Applications

Chemical Research Applications

1-(4-Chlorophenyl)-1-(4-methoxyphenyl)methylamine hydrochloride has several potential applications in chemical research contexts:

Synthetic Organic Chemistry:

• As a building block for more complex molecules

• In the development of novel synthetic methodologies

• For studying stereoselective reactions, particularly if the central carbon is utilized as a stereocenter

Coordination Chemistry:

• As a ligand for various metal complexes, utilizing the amine functionality as a coordination site

• In the development of novel catalysts for organic transformations

Supramolecular Chemistry:

• For studying hydrogen bonding interactions

• In the design of self-assembling systems

• As a component in host-guest chemistry studies

The compound's unique electronic distribution due to the opposing effects of the chloro and methoxy substituents could be exploited in various chemical contexts where specific electronic properties are required.

Supplier	Product Number	Purity	Package Size	Price (USD)	Information Date
American Custom Chemicals Corporation	HCH0025662	95.00%	1 g	$374.85	2021-12-16
AK Scientific	1427AL	Not specified	5 g	$1006	2021-12-16
Alichem	856355549	Not specified	1 g	$180.32	2021-12-16
Crysdot	CD12023621	95+%	5 g	$683	2021-12-16
Alichem	856355549	Not specified	5 g	$690	2021-12-16

As shown in Table 3, prices vary significantly between suppliers, with costs ranging from approximately $180 to $1000 per gram, depending on the quantity and purity. These relatively high prices suggest a specialized market with limited demand, typical of research chemicals that haven't yet found widespread commercial applications.

Market Trends

The market for specialized research chemicals like 1-(4-Chlorophenyl)-1-(4-methoxyphenyl)methylamine hydrochloride is influenced by several factors:

Demand Factors:

• Research interest in diarylmethylamine derivatives

• Applications in pharmaceutical development

• Use in academic research

Supply Considerations:

• Limited number of manufacturers

• Small-scale production

• Specialized synthesis requirements

The relatively high price point and limited supplier options suggest that this compound occupies a niche market position primarily serving specialized research needs rather than bulk industrial applications.

Future Research Directions

Research on 1-(4-Chlorophenyl)-1-(4-methoxyphenyl)methylamine hydrochloride is still in its early stages, with numerous avenues for further investigation. Several promising directions for future research include:

Chemical Characterization

More comprehensive chemical characterization would enhance understanding of this compound's properties and potential applications:

• Complete spectroscopic characterization (NMR, IR, MS)

• Single-crystal X-ray diffraction studies to determine solid-state structure

• Determination of pKa, solubility parameters, and other physicochemical properties

• Investigation of potential polymorphism and salt forms

Synthetic Methodology

Improvements in synthetic approaches could enhance accessibility and applications:

• Development of stereoselective synthesis methods

• Optimization of reaction conditions for improved yields

• Green chemistry approaches to synthesis

• Scale-up strategies for more efficient production

Applications Development

Exploration of potential applications could expand the utility of this compound:

• Screening for biological activity across various therapeutic targets

• Investigation of catalytic applications

• Exploration of potential materials science applications

• Development of derivatives with enhanced properties for specific applications

As research in these areas progresses, a more complete understanding of 1-(4-Chlorophenyl)-1-(4-methoxyphenyl)methylamine hydrochloride and its potential applications will emerge.